Cas no 939986-12-6 (4-[(5-Methyl-2-pyridinyl)oxy]-1-piperidinecarboxylic acid tert-butul ester)

• Product Name: 4-[(5-Methyl-2-pyridinyl)oxy]-1-piperidinecarboxylic acid tert-butul ester
• CAS No: 939986-12-6
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 1003828
• PubChem ID: 24902453
• Update Time: 2025-06-12

4-[(5-Methyl-2-pyridinyl)oxy]-1-piperidinecarboxylic acid tert-butul ester Chemical and Physical Properties

Names and Identifiers

• 4-[(5-Methyl-2-pyridinyl)oxy]-1-piperidinecarboxylic acid tert-butul ester
• 4-(5-METHYL-PYRIDIN-2-YLOXY)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 4-(5-methylpyridin-2-yl)oxypiperidine-1-carboxylate
• 939986-12-6
• DTXSID70647921
• tert-Butyl 4-((5-methylpyridin-2-yl)oxy)piperidine-1-carboxylate
• tert-Butyl 4-[(5-methylpyridin-2-yl)oxy]piperidine-1-carboxylate
• SCHEMBL13993542
• AKOS015941173
• tert-Butyl4-((5-methylpyridin-2-yl)oxy)piperidine-1-carboxylate
• DB-315821

• MDL： MFCD09607524
• Inchi： 1S/C16H24N2O3/c1-12-5-6-14(17-11-12)20-13-7-9-18(10-8-13)15(19)21-16(2,3)4/h5-6,11,13H,7-10H2,1-4H3
• InChI Key： PCXPQDLRPKMOAD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CN=1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• Density: 1.108
• Boiling Point: 395.6±42.0 °C at 760 mmHg
• Flash Point: 193.1±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-[(5-Methyl-2-pyridinyl)oxy]-1-piperidinecarboxylic acid tert-butul ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-[(5-Methyl-2-pyridinyl)oxy]-1-piperidinecarboxylic acid tert-butul ester

Introduction to 4-[(5-Methyl-2-pyridinyl)oxy]-1-piperidinecarboxylic acid tert-butyl ester (CAS No. 939986-12-6)

4-[(5-Methyl-2-pyridinyl)oxy]-1-piperidinecarboxylic acid tert-butyl ester, with the CAS number 939986-12-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structure of this molecule incorporates both pyridine and piperidine moieties, which are well-known for their role in drug design due to their ability to interact with biological targets effectively.

The 5-Methyl-2-pyridinyl group in the molecule is particularly noteworthy, as it contributes to the overall pharmacophore, enhancing the compound's potential for binding to specific receptors or enzymes. This feature is crucial in the development of drugs that target neurological disorders, cardiovascular diseases, and other conditions where precise molecular interactions are essential. The presence of the piperidinecarboxylic acid tert-butyl ester moiety further enhances the compound's solubility and bioavailability, making it a suitable candidate for further pharmacological investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The combination of pyridine and piperidine in 4-[(5-Methyl-2-pyridinyl)oxy]-1-piperidinecarboxylic acid tert-butyl ester has been explored in several studies for its potential applications in treating various diseases. For instance, research has indicated that derivatives of this compound may have inhibitory effects on enzymes involved in cancer progression, making it a valuable scaffold for anticancer drug discovery.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The tert-butyl ester group can be easily hydrolyzed to yield the corresponding carboxylic acid, which can then be further functionalized to create new analogs with enhanced biological activity. This flexibility allows researchers to fine-tune the properties of the molecule to optimize its pharmacological profile. Additionally, the methylation at the 5-position of the pyridine ring contributes to the compound's stability and resistance to metabolic degradation, which is a critical factor in drug development.

The synthesis of 4-[(5-Methyl-2-pyridinyl)oxy]-1-piperidinecarboxylic acid tert-butyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of this molecule. These methods not only highlight the synthetic prowess required but also underscore the importance of precision in pharmaceutical chemistry.

Recent studies have also explored the computational modeling of this compound to predict its binding interactions with biological targets. Molecular docking simulations have been particularly useful in identifying potential drug candidates by predicting how well a molecule can bind to a target receptor. In one notable study, researchers used computational methods to screen a library containing derivatives of 4-[(5-Methyl-2-pyridinyl)oxy]-1-piperidinecarboxylic acid tert-butyl ester and identified several compounds with high affinity for certain enzymes implicated in neurodegenerative diseases. This approach underscores the importance of integrating computational chemistry with experimental pharmacology to accelerate drug discovery.

The pharmacological profile of this compound has been further investigated through in vitro and in vivo studies. Initial experiments have shown that it exhibits moderate activity against several disease models, including those related to inflammation and pain management. The ability of this compound to modulate specific signaling pathways has been particularly intriguing for researchers working on chronic conditions where long-term treatment is necessary. Additionally, its favorable pharmacokinetic properties suggest that it may be suitable for oral administration, which would enhance patient compliance.

In conclusion, 4-[(5-Methyl-2-pyridinyl)oxy]-1-piperidinecarboxylic acid tert-butyl ester (CAS No. 939986-12-6) represents a promising lead compound in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely that it will play an increasingly important role in addressing various medical challenges.